Cas no 89631-85-6 (1-Nonanone, 1-(1H-pyrrol-2-yl)-)

• Product Name: 1-Nonanone, 1-(1H-pyrrol-2-yl)-
• CAS No: 89631-85-6
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 594055
• PubChem ID: 65448180
• Update Time: 2025-04-19

1-Nonanone, 1-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Nonanone, 1-(1H-pyrrol-2-yl)-
• 1-(1H-pyrrol-2-yl)nonan-1-one
• 89631-85-6
• DTXSID50734888
• AKOS014785277

• Inchi： 1S/C13H21NO/c1-2-3-4-5-6-7-10-13(15)12-9-8-11-14-12/h8-9,11,14H,2-7,10H2,1H3
• InChI Key： GHPKFUSYCYLFIO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)CCCCCCCC

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.9Ų